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Compound of Interest

Compound Name:
4'-Chloro-2',5'-

difluoroacetophenone

Cat. No.: B1583566 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet for 4'-Chloro-2',5'-
difluoroacetophenone

This guide is intended for researchers, scientists, and drug development professionals who

handle 4'-Chloro-2',5'-difluoroacetophenone. It moves beyond a simple recitation of safety

data sheet (SDS) fields to provide a deeper, more practical understanding of the hazards and

the causality behind recommended safety protocols. Our goal is to empower laboratory

personnel with the knowledge to create a self-validating system of safety, ensuring both

personal protection and experimental integrity.

Core Chemical and Physical Identity
4'-Chloro-2',5'-difluoroacetophenone is a halogenated aromatic ketone, a class of

compounds frequently used as building blocks in medicinal chemistry and materials science.

Understanding its fundamental properties is the first step in a comprehensive safety

assessment.
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Property Value Source

Chemical Name
1-(4-chloro-2,5-

difluorophenyl)ethanone
[1][2]

CAS Number 655-12-9 [1][2][3][4]

Molecular Formula C₈H₅ClF₂O [1][2][3][4]

Molecular Weight 190.57 g/mol [1][3][4]

Synonyms
4'-Chloro-2',5'-

difluoroacetophenone
[2]

Hazard Identification and GHS Classification
The Globally Harmonized System (GHS) provides a universal framework for communicating

the hazards of chemical products. For 4'-Chloro-2',5'-difluoroacetophenone, the

classification indicates multiple routes of potential harm that necessitate rigorous control

measures.
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GHS Classification Code Hazard Statement Source

Pictogram
GHS07: Exclamation

Mark
[2][4]

Signal Word Warning [1][2][4]

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[1][4]

Acute Toxicity, Dermal Category 4
H312: Harmful in

contact with skin
[1]

Acute Toxicity,

Inhalation
Category 4

H332: Harmful if

inhaled
[1]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[2]

Serious Eye

Damage/Irritation
Category 2A

H319: Causes serious

eye irritation
[2]

Specific Target Organ

Toxicity
Category 3

H335: May cause

respiratory irritation
[2]

Expert Insight: The "Warning" signal word, while less severe than "Danger," should not lead to

complacency. The combination of H302, H312, and H332 indicates that this compound can be

absorbed systemically through multiple routes, potentially causing harm. The irritation warnings

(H315, H319, H335) are immediate indicators of its reactivity with biological tissues.

A Self-Validating System for Safe Handling
A truly safe laboratory environment relies not just on following rules, but on understanding the

principles that make them effective. The following protocols are designed as a self-validating

system, where each step logically reinforces the others to minimize exposure risk.

Engineering Controls: The First Line of Defense
The primary directive is to prevent the chemical from entering the ambient laboratory

environment.
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Fume Hood: All manipulations of 4'-Chloro-2',5'-difluoroacetophenone, including weighing,

transfers, and reaction setup, must be performed inside a certified chemical fume hood. This

is non-negotiable due to its potential for respiratory irritation and inhalation toxicity (H332,

H335).[1][2]

Ventilation: The laboratory should have adequate general ventilation to ensure that any

fugitive emissions are diluted and exhausted.

Personal Protective Equipment (PPE): A Protocol-Driven
Approach
PPE is the last line of defense, but it must be selected and used with precision. The choice of

PPE is dictated directly by the hazards identified in Section 2.
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Diagram 1: PPE Selection Workflow

Hazard Assessment

PPE Selection

Task: Handling
4'-Chloro-2',5'-difluoroacetophenone

Identify Hazards:
- Skin/Eye Irritant (H315, H319)

- Harmful if Absorbed (H312)
- Inhalation Hazard (H332, H335)

- Splash Potential?

Body Protection:
- Long-sleeved lab coat

Protects skin

Hand Protection:
- Disposable nitrile gloves (minimum)

- Consider double-gloving for extended contact

Prevents dermal contact

Eye/Face Protection:
- ANSI Z87.1 safety glasses with side shields (minimum)

- Chemical goggles for splash risk
- Face shield over goggles for large volumes

Prevents eye contact

Respiratory Protection:
- Not required if handled in a certified fume hood

- Use NIOSH-approved respirator for spill cleanup outside hood

Prevents inhalation
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Caption: Diagram 1: PPE Selection Workflow.

Step-by-Step PPE Protocol:

Attire: Before entering the lab, ensure you are wearing long pants and closed-toe shoes.[5]

Body Protection: Don a clean, long-sleeved laboratory coat.[5]

Eye Protection: Wear ANSI Z87.1-compliant safety glasses with side shields.[5] If there is a

significant risk of splashing (e.g., when transferring large volumes of a solution), chemical
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goggles must be worn.[6] For maximum protection, a face shield should be worn in addition

to goggles.[5][7]

Hand Protection: At a minimum, wear disposable nitrile gloves.[5] Inspect gloves for any

signs of damage before use. If direct contact is anticipated or prolonged, consider double-

gloving or using a more robust glove material like neoprene.[6] Gloves must be removed

immediately after contact with the chemical, and hands should be washed before donning a

new pair.[5]

Laboratory Handling Procedures
Preparation: Designate a specific area within the fume hood for the procedure. Ensure all

necessary equipment (spatulas, glassware, solvents, waste container) is present before

starting.

Weighing: Tare a suitable container on a balance inside the fume hood. Carefully transfer the

solid 4'-Chloro-2',5'-difluoroacetophenone to the container. Avoid creating dust.

Dissolving/Transfer: If making a solution, add the solvent to the solid slowly to avoid

splashing. If transferring the solid, use a spatula and tap it gently to release the powder.

Post-Handling: After use, decontaminate any equipment that came into contact with the

chemical. Wipe down the work surface in the fume hood.

Hygiene: Wash hands thoroughly with soap and water after the procedure is complete and

before leaving the laboratory.[8] Do not eat, drink, or smoke in the work area.[1][9]

Storage Requirements
Container: Keep the chemical in its original, tightly closed container.[2][8]

Location: Store in a cool, dry, well-ventilated area away from incompatible materials such as

strong oxidizing agents and strong bases.[8][10]

Access: Store in a locked cabinet or area to restrict access.[2]
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Emergency Protocols: A Validated Response
System
Preparedness is key to mitigating the impact of an accidental exposure or release.

First Aid Measures
Immediate and correct first aid is critical. The following table summarizes the necessary actions

based on the route of exposure.
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Exposure Route Action Source

Inhalation

1. Immediately move the

person to fresh air. 2. If

breathing is difficult, provide

oxygen. 3. If the person is not

breathing, begin artificial

respiration (do not use mouth-

to-mouth). 4. Seek immediate

medical attention.

[1][2]

Skin Contact

1. Immediately remove all

contaminated clothing. 2.

Wash the affected area with

plenty of soap and water for at

least 15 minutes. 3. Seek

medical attention.

[1][2]

Eye Contact

1. Immediately flush eyes with

plenty of water for at least 15

minutes, holding the eyelids

open. 2. Remove contact

lenses if present and easy to

do. 3. Continue rinsing. 4.

Seek immediate medical

attention.

[2][8]

Ingestion

1. Rinse mouth thoroughly with

water. 2. Do NOT induce

vomiting. 3. Never give

anything by mouth to an

unconscious person. 4. Seek

immediate medical attention.

[1][2][8]

Accidental Release Protocol
A swift and organized response can prevent a small spill from becoming a major incident.
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Diagram 2: Chemical Spill Response Workflow
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Click to download full resolution via product page

Caption: Diagram 2: Chemical Spill Response Workflow.
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Step-by-Step Spill Cleanup:

Evacuate and Alert: Ensure all non-essential personnel leave the immediate area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

PPE: Wear appropriate PPE, including respiratory protection, chemical goggles, and robust

gloves.[7]

Contain: Cover the spill with a non-combustible absorbent material like sand, vermiculite, or

a commercial chemical absorbent.

Collect: Carefully scoop the absorbed material into a labeled, sealable container for chemical

waste.[10]

Clean: Clean the spill area with soap and water.

Dispose: Dispose of the waste container according to your institution's hazardous waste

disposal procedures.[1]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

[11][12] Do not use a direct water jet, as it may spread the material.

Hazards from Combustion: When heated to decomposition, this compound may emit toxic

and corrosive fumes, including carbon oxides and hydrogen chloride gas.[10][13]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear.[10][11]

Disposal and Environmental Considerations
Chemical waste must be managed responsibly to prevent environmental contamination.

Waste Disposal: Dispose of unused material and contaminated waste in a designated

hazardous waste container.[1] This must be handled by a licensed professional waste

disposal service.[10] Do not dispose of down the drain or in regular trash.[10]
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Environmental Hazards: While specific ecotoxicity data for 4'-Chloro-2',5'-
difluoroacetophenone is not readily available, related compounds like 4'-

Chloroacetophenone are known to be harmful to aquatic life with long-lasting effects.[8]

Therefore, it is crucial to prevent this chemical from entering sewer systems or waterways.

[10]

Conclusion
A thorough understanding of the hazards associated with 4'-Chloro-2',5'-
difluoroacetophenone, as detailed in its safety data sheet, is the foundation of its safe use in

research and development. By implementing robust engineering controls, adhering to protocol-

driven PPE usage, and being prepared for emergencies, scientists can effectively mitigate

risks. This proactive and knowledge-based approach to safety ensures a secure environment

for innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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